6-bromo-N-[4-(trifluoromethoxy)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: 6-bromo-N-[4-(trifluoromethoxy)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C14H8BrF3N4O2/c15-8-6-19-12-5-11(21-22(12)7-8)13(23)20-9-1-3-10(4-2-9)24-14(16,17)18/h1-7H,(H,20,23)
• InChI Key: HFKOVTBQSBACSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=NN3C=C(C=NC3=C2)Br)OC(F)(F)F
• Molecular Formula: C14H8BrF3N4O2
• Molecular Weight: 401.14 g/mol

Description

6-bromo-N-[4-(trifluoromethoxy)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 6-bromo-N-[4-(trifluoromethoxy)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE-5). It has also been shown to modulate the activity of certain receptors such as the adenosine A2A receptor and the dopamine D2 receptor.
Biochemical and Physiological Effects:
6-bromo-N-[4-(trifluoromethoxy)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide has been shown to have various biochemical and physiological effects. It has been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. In addition, it has been reported to improve cognitive function and memory by modulating the activity of certain neurotransmitters such as dopamine and acetylcholine.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-bromo-N-[4-(trifluoromethoxy)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide in lab experiments is its potential therapeutic applications. This compound has shown promising results in various studies and has the potential to be developed into a new drug. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability and accessibility for research purposes.

Future Directions

There are several future directions for research on 6-bromo-N-[4-(trifluoromethoxy)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide. One of the areas of research is the development of new derivatives of this compound with improved pharmacological properties. Another area of research is the investigation of the mechanism of action of this compound and its effects on various biological pathways. Furthermore, the potential therapeutic applications of this compound in the treatment of neurological disorders and viral infections warrant further investigation.

Scientific Research Applications

6-bromo-N-[4-(trifluoromethoxy)phenyl]pyrazolo[1,5-a]pyrimidine-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been reported to have anti-inflammatory, anti-cancer, and anti-viral properties. This compound has also been studied for its effects on the central nervous system and has shown potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.